Cas no 664988-56-1 (7-Chloro-N-ethyl-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine)

• Product Name: 7-Chloro-N-ethyl-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine
• CAS No: 664988-56-1
• MF: C₁₄H₁₁ClN₄O₃
• MW: 318.715141534805
• CID: 2795968
• PubChem ID: 71369320
• Update Time: 2025-04-21

7-Chloro-N-ethyl-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-N-ethyl-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine
• 7-Chloro-N-ethyl-4-nitro-N-phenylbenzo[c][1,2,5]oxadiazol-5-amine
• DTXSID70792349
• 664988-56-1

• Inchi： 1S/C14H11ClN4O3/c1-2-18(9-6-4-3-5-7-9)11-8-10(15)12-13(17-22-16-12)14(11)19(20)21/h3-8H,2H2,1H3
• InChI Key： NCSQSGXSCJGMQI-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=C(C=1)N(C1C=CC=CC=1)CC)[N+](=O)[O-])=NON=2

Computed Properties

• Exact Mass: 318.0519679Da
• Monoisotopic Mass: 318.0519679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88Ų